Cas no 1564-72-3 (2-Propen-1-one,1-(9-anthracenyl)-3-phenyl-)

2-Propen-1-one,1-(9-anthracenyl)-3-phenyl-, is a specialized organic compound featuring an anthracene moiety linked to a phenyl-substituted propenone group. This structure imparts unique photophysical and electronic properties, making it valuable in materials science and organic synthesis. The anthracene component contributes to strong fluorescence and potential applications in optoelectronic devices, while the α,β-unsaturated ketone group offers reactivity for further functionalization. Its extended conjugation enhances light absorption, suitable for use in organic semiconductors or as a photoactive probe. The compound’s stability and tailored molecular design make it a candidate for advanced research in polymer chemistry and photoluminescent materials.

2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- structure

1564-72-3 structure

Product Name:2-Propen-1-one,1-(9-anthracenyl)-3-phenyl-

CAS No:1564-72-3

MF:C₂₃H₁₆O

MW:308.372546195984

CID:208874

PubChem ID:5388077

Update Time:2025-05-30

2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,1-(9-anthracenyl)-3-phenyl-
- (E)-1-anthracen-9-yl-3-phenylprop-2-en-1-one
- 1-(9-Anthryl)-3-phenyl-2-propen-1-one
- 9-Anthryl-styrylketon
- 9-Anthryl-styryl-keton
- AC1NTT9W
- CHEMBL442345
- NSC281942
- NSC631515
- 1564-72-3
- SCHEMBL11405387
- DTXSID80419792
- 1-(Anthracen-9-yl)-3-phenylprop-2-en-1-one
- NSC-631515
- NSC-281942
- (E)-1-(9-anthryl)-3-phenyl-prop-2-en-1-one
- Inchi： 1S/C23H16O/c24-22(15-14-17-8-2-1-3-9-17)23-20-12-6-4-10-18(20)16-19-11-5-7-13-21(19)23/h1-16H/b15-14+
- InChI Key： VRBVYRUYQIRTOW-CCEZHUSRSA-N
- SMILES： O=C(/C=C/C1C=CC=CC=1)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

Exact Mass: 308.12018
Monoisotopic Mass: 308.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A229000322-1g	1-(Anthracen-9-yl)-3-phenylprop-2-en-1-one	1564-72-3	97%	1g	675.80 USD	2021-06-15
Crysdot LLC	CD12137814-1g	1-(Anthracen-9-yl)-3-phenylprop-2-en-1-one	1564-72-3	97%	1g	$620	2024-07-18

2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Related Categories

Additional information on 2-Propen-1-one,1-(9-anthracenyl)-3-phenyl-

2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- (CAS No. 1564-72-3): A Comprehensive Overview

2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- (CAS No. 1564-72-3) is a specialized organic compound that has garnered significant attention in the fields of materials science and photochemistry. This compound, characterized by its unique anthracene and phenyl functional groups, exhibits remarkable optical and electronic properties, making it a valuable candidate for advanced applications. Researchers and industry professionals are increasingly exploring its potential in organic electronics, photovoltaic devices, and fluorescence-based sensors.

The molecular structure of 2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- features a conjugated system that enhances its ability to absorb and emit light efficiently. This property is particularly relevant in the context of sustainable energy solutions, where the demand for high-performance organic semiconductors is growing. The compound's photostability and tunable emission characteristics align well with the current trends in green chemistry and renewable energy technologies.

In recent years, the scientific community has focused on optimizing the synthesis of 2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to achieve these goals. These innovations are critical for scaling up production while maintaining the compound's high performance in applications like OLEDs (organic light-emitting diodes) and bioimaging probes.

Another area of interest is the compound's potential in smart materials. Its ability to undergo reversible changes in response to external stimuli, such as light or temperature, makes it a promising candidate for stimuli-responsive coatings and adaptive textiles. These applications are particularly relevant in industries aiming to develop next-generation functional materials with enhanced durability and versatility.

From a commercial perspective, the demand for 2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- is expected to rise, driven by its expanding role in high-tech industries. Market analysts highlight its growing adoption in optoelectronic devices and nanotechnology, where its unique properties offer a competitive edge. Companies specializing in fine chemicals and advanced materials are actively investing in research to unlock further potential.

For researchers and professionals seeking detailed information about 2-Propen-1-one,1-(9-anthracenyl)-3-phenyl-, key considerations include its solubility profile, thermal stability, and compatibility with other materials. These factors are crucial for designing experiments and commercial products that leverage the compound's full capabilities. Additionally, understanding its environmental impact and degradation pathways is essential for ensuring sustainable use.

In conclusion, 2-Propen-1-one,1-(9-anthracenyl)-3-phenyl- (CAS No. 1564-72-3) represents a fascinating intersection of chemistry and technology. Its versatile applications, from energy-efficient lighting to advanced sensors, underscore its importance in modern science. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of functional materials and innovative technologies.